3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine

• IUPAC Name: 3-(pyridin-4-ylmethyl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C8H8N4O/c9-8-11-7(12-13-8)5-6-1-3-10-4-2-6/h1-4H,5H2,(H2,9,11,12)
• InChI Key: FFGNOBBPCBLUFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CC2=NOC(=N2)N
• Molecular Formula: C8H8N4O
• Molecular Weight: 176.18 g/mol

Description

3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine, also known as PMOXA, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. PMOXA belongs to the family of oxadiazole derivatives, which have been found to exhibit a broad spectrum of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. In

Scientific Research Applications

Synthesis and Anticancer Activity

3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives, such as 5-(pyridin-4-yl)-N-substituted-1,3,4-oxadiazol-2-amines, have been synthesized and evaluated for their anticancer activities. These compounds have shown significant cytotoxicity against various human cancer cell lines, including gastric cancer NUGC, with some derivatives exhibiting more potent activity than standard treatments. The structural confirmation of these compounds was achieved through spectral data and elemental analyses, indicating their potential as novel anticancer agents (Abdo & Kamel, 2015).

Antimicrobial Activities

Synthesized derivatives starting from isonicotinic acid hydrazide, including 5-pyridin-4-yl-1,3,4-oxadiazole-2-thiol, have been investigated for their antimicrobial activities. These compounds demonstrated good to moderate activity against various microbial strains, suggesting their potential as antimicrobial agents. The synthesis process and antimicrobial evaluation highlight the versatility of 3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives in developing new therapeutic agents (Bayrak et al., 2009).

Coordination Chemistry and Material Science

The compound has been utilized in the synthesis of novel imidazo[1,5-b]pyridazine-substituted (pyridyl-methyl)amines, which after deprotonation, serve as monoanionic amido-pincer ligands suitable for stabilizing mononuclear iridium complexes. This application demonstrates the compound's potential in coordination chemistry and material science, particularly in the formation of metal-organic frameworks and catalytic systems (Kutlescha et al., 2010).

Antiproliferative and Antimicrobial Activities

Oxadiazole analogues synthesized from 2-aminopyridine, including 3-[(Pyridin-4-yl)methyl]-1,2,4-oxadiazol-5-amine derivatives, have been characterized and evaluated for their antiproliferative and antimicrobial activities. Some compounds showed selective anticancer activity against specific human cell lines, while others demonstrated significant antibacterial and antifungal activities, underscoring their therapeutic potential (Ahsan & Shastri, 2015).